Cas no 16222-95-0 (Pyridine,2,5-diethenyl-)

• Product Name: Pyridine,2,5-diethenyl-
• CAS No: 16222-95-0
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD01691885
• CID: 177066
• PubChem ID: 167518
• Update Time: 2025-07-20

Pyridine,2,5-diethenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,5-diethenyl-
• 2,5-bis(ethenyl)pyridine
• 2,5-divinylpyridine
• 2,6-dibynilpyridine
• 2,5-Diethenylpyridine
• BRN 1280540
• Pyridine, 2,5-divinyl-
• 16222-95-0
• Pyridine, 2,5-diethenyl-
• 5-20-07-00049 (Beilstein Handbook Reference)
• DTXSID50167339
• SCHEMBL5789919
• InChI=1/C9H9N/c1-3-8-5-6-9(4-2)10-7-8/h3-7H,1-2H

• MDL： MFCD01691885
• Inchi： 1S/C9H9N/c1-3-8-5-6-9(4-2)10-7-8/h3-7H,1-2H2
• InChI Key： SXLIFQSDMYZOBA-UHFFFAOYSA-N
• SMILES： N1C=C(C=C)C=CC=1C=C

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 218.3°Cat760mmHg
• Flash Point: 83.7°C
• Refractive Index: 1.602
• PSA: 12.89

Additional information on Pyridine,2,5-diethenyl-

Recent Advances in the Study of Pyridine,2,5-diethenyl- (CAS: 16222-95-0) in Chemical Biology and Pharmaceutical Research

Pyridine,2,5-diethenyl- (CAS: 16222-95-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and two ethenyl substituents, has been the subject of numerous studies aimed at exploring its reactivity, biological activity, and utility in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanisms of action, and potential therapeutic applications.

Recent studies have focused on the synthesis and functionalization of Pyridine,2,5-diethenyl- to enhance its utility in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach to the asymmetric synthesis of this compound, achieving high enantioselectivity and yield. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only improved the efficiency of the synthesis but also allowed for the introduction of various functional groups, thereby expanding the compound's applicability in drug design. This advancement is particularly significant for the development of chiral pharmaceuticals, where enantiopurity is critical for biological activity.

In addition to its synthetic versatility, Pyridine,2,5-diethenyl- has shown promising biological activity in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory effects against certain kinase enzymes implicated in cancer progression. Specifically, the compound demonstrated selective inhibition of the epidermal growth factor receptor (EGFR) tyrosine kinase, a well-known target in oncology. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions and mechanism of action, providing a foundation for further optimization of these derivatives as potential anticancer agents.

Another area of interest is the application of Pyridine,2,5-diethenyl- in the development of fluorescent probes for biological imaging. A 2024 study in ACS Chemical Biology reported the design and synthesis of a series of fluorescent derivatives based on this compound, which exhibited strong emission in the visible spectrum and high photostability. These probes were successfully employed in live-cell imaging experiments to visualize intracellular processes, such as protein trafficking and membrane dynamics. The researchers highlighted the compound's modular structure, which allows for facile modification to tailor the photophysical properties for specific imaging applications.

Despite these promising developments, challenges remain in the clinical translation of Pyridine,2,5-diethenyl--based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism in vivo, necessitating further structural optimization to improve its drug-like properties. Recent efforts have focused on the development of prodrug strategies and nanoparticle-based delivery systems to enhance the compound's stability and target specificity. A 2023 review in Advanced Drug Delivery Reviews summarized these approaches, emphasizing the potential of nanotechnology to overcome the current limitations and facilitate the transition from bench to bedside.

In conclusion, Pyridine,2,5-diethenyl- (CAS: 16222-95-0) represents a versatile scaffold with broad applications in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and technological applications underscore its potential as a valuable tool for drug discovery and biomedical imaging. Future research should focus on addressing the pharmacokinetic challenges and expanding the scope of its therapeutic utility, paving the way for its integration into clinical practice.